4-ethyl-4H-1lambda6,2,4-benzothiadiazine-1,1-dione

• Molecular Formula: C9H10N2O2S
• Molecular Weight: 210.26 g/mol
• IUPAC Name: 4-ethyl-1λ6,2,4-benzothiadiazine 1,1-dioxide
• InChI: InChI=1S/C9H10N2O2S/c1-2-11-7-10-14(12,13)9-6-4-3-5-8(9)11/h3-7H,2H2,1H3
• InChI Key: XKVSQENHPXZFLV-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=NS(=O)(=O)C2=CC=CC=C21

Description

4-ethyl-4H-1lambda6,2,4-benzothiadiazine-1,1-dione is a heterocyclic compound that belongs to the class of 1,2,4-benzothiadiazine-1,1-dioxides. These compounds are known for their diverse biological activities, including antimicrobial, antiviral, antihypertensive, antidiabetic, and anticancer properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-ethyl-4H-1lambda6,2,4-benzothiadiazine-1,1-dione typically involves the reaction of appropriate aniline derivatives with sulfuryl chloride, followed by cyclization. The reaction conditions often include the use of solvents such as dichloromethane and catalysts like triethylamine .

Industrial Production Methods

Industrial production methods for this compound may involve continuous flow processes to ensure high yield and purity. These methods often utilize automated systems to control reaction parameters such as temperature, pressure, and reactant concentrations .

Chemical Reactions Analysis

Types of Reactions

4-ethyl-4H-1lambda6,2,4-benzothiadiazine-1,1-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the nitrogen atoms.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in the presence of acetic acid.

Reduction: Sodium borohydride in methanol.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of amines or thiols.

Substitution: Formation of alkylated derivatives.

Scientific Research Applications

4-ethyl-4H-1lambda6,2,4-benzothiadiazine-1,1-dione has a wide range of scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its antimicrobial and antiviral properties.

Medicine: Explored for its potential as an antihypertensive and antidiabetic agent.

Industry: Utilized in the development of fungicides and other agrochemicals.

Mechanism of Action

The mechanism of action of 4-ethyl-4H-1lambda6,2,4-benzothiadiazine-1,1-dione involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound targets enzymes such as aldose reductase and KATP channels.

Pathways Involved: It modulates pathways related to insulin release and vascular smooth muscle contraction.

Comparison with Similar Compounds

Similar Compounds

4H-1,2,4-benzothiadiazine-1,1-dioxide: Shares the same core structure but lacks the ethyl group.

3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1-dioxide: A reduced form with different biological activities.

Uniqueness

4-ethyl-4H-1lambda6,2,4-benzothiadiazine-1,1-dione is unique due to its specific substitution pattern, which imparts distinct biological activities and chemical reactivity compared to its analogs .